
Proper Disposal and Handling of GR148672X: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GR148672X

Cat. No.: B1672118 Get Quote

Important Notice: This document provides guidance on the proper disposal and handling of the

research chemical GR148672X based on publicly available data. A specific Safety Data Sheet

(SDS) for GR148672X is not publicly accessible. Researchers, scientists, and drug

development professionals must consult the complete SDS provided by their supplier and

contact their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols that comply with local, state, and federal regulations. The information below

should be used as a supplement to, not a replacement for, official institutional and supplier

guidelines.

GR148672X is a potent inhibitor of triacylglycerol hydrolase/carboxylesterase 1 (TGH/CES1)

and should be considered hazardous.[1] Standard laboratory precautions for handling potent,

biologically active compounds are required.

GR148672X: Key Data and Properties
The following table summarizes the known quantitative data and properties of GR148672X.
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Property Value Source

CAS Number 263890-70-6 [1]

Molecular Formula C₁₅H₁₁F₃N₂O₂S [1]

Formula Weight 340.3 g/mol [1]

Appearance A solid [1]

Purity ≥98% [1]

Solubility Soluble in DMSO [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years (at -20°C) [1]

Immediate Safety and Handling Protocols
Prior to handling GR148672X, ensure all safety measures are in place. This material should be

treated as hazardous until more information is available.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling the solid outside of a certified chemical fume hood, a

respirator may be necessary.

Handling Procedures:

Work Area: All handling of GR148672X, both in solid form and in solution, should be

conducted within a certified chemical fume hood to prevent inhalation.

Avoid Contact: Do not allow the compound to come into contact with eyes, skin, or clothing.

[1]
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Hygiene: Wash hands thoroughly after handling the material.[1]

Solutions: When preparing stock solutions, for example in DMSO, purge the solvent with an

inert gas.[1]

Step-by-Step Disposal Procedures
Disposal of GR148672X and associated waste must be handled as hazardous chemical waste.

Do not dispose of this material down the drain or in regular trash.

Step 1: Waste Segregation and Collection

Solid Waste:

Place unadulterated, expired, or unwanted solid GR148672X into a dedicated hazardous

waste container.

Collect any contaminated items such as weigh boats, disposable spatulas, and PPE

(gloves, etc.) in a separate, clearly labeled solid hazardous waste container or bag.

Liquid Waste:

Collect all solutions containing GR148672X (e.g., stock solutions in DMSO, experimental

media) in a designated, leak-proof hazardous liquid waste container.

Do not mix with other incompatible waste streams.

Sharps Waste:

Any contaminated sharps (needles, pipette tips, etc.) must be disposed of in an approved

sharps container designated for chemically contaminated sharps.

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."
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The full chemical name: "GR148672X" and the solvent (e.g., "in DMSO").

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The primary hazard(s) (e.g., "Toxic," "Irritant").

Step 3: Waste Storage

Store sealed waste containers in a designated, secure satellite accumulation area within or

near the laboratory.

Ensure the storage area is away from general traffic and has secondary containment to

capture any potential leaks.

Keep waste containers closed at all times, except when adding waste.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation and handover.

Visualization of GR148672X Mechanism of Action
GR148672X functions as a potent inhibitor of the enzyme triacylglycerol

hydrolase/carboxylesterase 1 (TGH/CES1). This enzyme is critical for the hydrolysis of

triacylglycerols into fatty acids and glycerol. By blocking this enzyme, GR148672X disrupts lipid

metabolism.
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Lipid Metabolism Pathway

Triacylglycerols CES1 / TGH
(Triacylglycerol Hydrolase) Fatty Acids + Glycerol
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GR148672X
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Inhibitory action of GR148672X on the CES1/TGH enzyme in the lipid metabolism pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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